N-[1-(4-nitrophenyl)ethyl]acetamide

• IUPAC Name: N-[1-(4-nitrophenyl)ethyl]acetamide
• InChI: InChI=1S/C10H12N2O3/c1-7(11-8(2)13)9-3-5-10(6-4-9)12(14)15/h3-7H,1-2H3,(H,11,13)
• InChI Key: GZZZQLBCXJQUHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])NC(=O)C
• Molecular Formula: C10H12N2O3
• DSSTOX Substance ID: DTXSID30391933
• Molecular Weight: 208.21 g/mol
• CAS RN: 90918-50-6

Description

N-[1-(4-nitrophenyl)ethyl]acetamide is a chemical compound that belongs to the class of acetamide derivatives. These compounds have been extensively studied due to their diverse pharmacological properties, including cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. The presence of substituents like bromo, tert-butyl, and nitro groups on the phenyl ring significantly influences the biological activity of these molecules .

Synthesis Analysis

The synthesis of N-[1-(4-nitrophenyl)ethyl]acetamide derivatives typically involves multi-step reaction sequences. One common method for synthesizing acetamide derivatives is the Leuckart reaction, which has been employed to create compounds with potential pharmacological effects. The structural assignments of these synthesized compounds are confirmed using various spectroscopic techniques such as IR, ^1H NMR, ^13C NMR, elemental analysis, and mass spectrometry .

Molecular Structure Analysis

The molecular structure of acetamide derivatives is crucial for their biological activity. Studies have shown that the structural parameters, electron behavior, and wave function are important for understanding the interactions of these compounds with biological targets. The molecular structure of N-[1-(4-nitrophenyl)ethyl]acetamide derivatives can be optimized using computational tools like Gaussian 16 W DFT to investigate their electron localization functions and intermolecular interactions in different solvents .

Chemical Reactions Analysis

The reactivity of N-[1-(4-nitrophenyl)ethyl]acetamide derivatives can be assessed by analyzing the HOMO-LUMO orbital band gap energy in various solvents, such as water and DMSO. The molecular electrostatic potential (MEP) analysis in polar protic and aprotic liquids provides insights into the reactivity of the compound. Additionally, the intramolecular interactions and charge transfer energies can be studied using the Natural Bond Orbital (NBO) method .

Physical and Chemical Properties Analysis

The physical and chemical properties of N-[1-(4-nitrophenyl)ethyl]acetamide derivatives are characterized by their vibrational spectroscopic data, which can be determined through quantum computation. The drug mechanism, including ADMET properties and molecular inspiration values, can be predicted to evaluate the pharmacokinetic profile of these compounds. Furthermore, molecular docking studies can be carried out to investigate the potential fungal and cancer activities of these compounds .

Scientific Research Applications

• Thermophysical Property Research

  • N-[1-(4-nitrophenyl)ethyl]acetamide is a compound of interest in the field of thermophysical property research.
  • The National Institute of Standards and Technology (NIST) has critically evaluated thermophysical property data for this compound.
  • The data includes properties such as triple point temperature, normal boiling temperature, critical temperature and pressure, density, enthalpy of phase transition, heat capacity at constant pressure, viscosity, and thermal conductivity.
  • These properties are important for understanding the behavior of the compound under various conditions, which can be useful in a variety of scientific and industrial applications.

• Organic Synthesis

  • N-(4-nitrophenyl)acetamide, also known as p-nitroacetanilide, is an important synthetic nitro compound used in organic synthesis.
  • It is used in the nitration reaction, an electrophilic aromatic substitution mechanism, where one or more nitro (NO2) groups are introduced into an aromatic system.
  • This compound is important for obtaining many colors, medicaments, explosives, and other compounds.

• Chemical Synthesis

  • This compound is used as a precursor in the synthesis of new series of 1,3,4-thiadiazole derivatives.
  • These derivatives have been evaluated as antimicrobial agents.
  • The synthesis involves the use of N-(4-Nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one.

• Pharmacological Activities

  • A series of N-phenylacetamide sulphonamides were synthesized, and in this series, N-[4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]acetamide exhibited good analgesic activity.
  • This activity was comparable or superior to paracetamol.
  • Other compounds such as N-(4-(N,N-diethylsulfamoyl)phenyl)acetamide and N-(4-(piperazin-1-ylsulfonyl) phenyl) also showed promising results.

• Chemical Manufacturing

  • This compound is used in the manufacturing of other chemicals.
  • It is available for purchase from chemical suppliers, indicating its use in various chemical reactions.
  • The specific reactions and products would depend on the needs of the individual researcher or company.

• Phenoxy Acetamide Derivatives

  • Recent investigations have focused on the synthesis and pharmacological activities of phenoxy acetamide and its derivatives.
  • These compounds have shown promise as potential therapeutic candidates.
  • The research involves studying the utilization of drugs and their biological effects based on molecular interactions in terms of molecular structure with triggered functional groups or the specific physicochemical properties.

Citations

Optimization of 2-alkoxyacetates as acylating agent for enzymatic kinetic resolution of chiral amines

M Oláh, D Kovács, G Katona, G Hornyánszky, L Poppe - Tetrahedron, 2018 - Elsevier

In this study, the activity of acetic acid esters modified with electron withdrawing 2-alkoxy-groups was investigated as acylating agent in kinetic resolution (KR) of racemic amines. A …

Number of citations: 11 www.sciencedirect.com

“Bridged” n→π* Interactions Can Stabilize Peptoid Helices

BC Gorske, RC Nelson, ZS Bowden… - The Journal of …, 2013 - ACS Publications

Peptoids are an increasingly important class of peptidomimetic foldamers comprised of N-alkylglycine units that have been successfully developed as antimicrobial agents, lung …

Number of citations: 41 pubs.acs.org

Rearrangement of Benzylic Trichloroacetimidates to Benzylic Trichloroacetamides

AA Adhikari, T Suzuki, RT Gilbert… - The Journal of …, 2017 - ACS Publications

The rearrangement of allylic trichloroacetimidates is a well-known transformation, but the corresponding rearrangement of benzylic trichloroacetimidates has not been explored as a …

Number of citations: 22 pubs.acs.org

Electrochemical Benzylic C (sp3)–H Amidation via Ritter-Type Reaction in the Absence of External Mediator and Oxidant

Q Chu, Y Zhou, C Ji, P Liu, P Sun - Synthesis, 2023 - thieme-connect.com

A straightforward method involving electrochemical Ritter-type amidation of alkylarenes in the absence of external mediator and oxidant is described. This direct benzylic C(sp 3 )–H …

Number of citations: 2 www.thieme-connect.com

Rh-Catalyzed Highly Enantioselective Hydrogenation of Functionalized Olefins with Chiral Ferrocenylphosphine-Spiro Phosphonamidite Ligands

Y Chen, X Yi, Y Cheng, A Huang, Z Yang… - The Journal of …, 2022 - ACS Publications

A highly efficient Rh-catalyzed hydrogenation of functionalized olefins has been realized by a new family of highly rigid chiral ferrocenylphosphine-spiro phosphonamidite ligands. …

Number of citations: 4 pubs.acs.org

Asymmetric Synthesis of Nonracemic Primary Amines via Spiroborate-Catalyzed Reduction of Pure (E)- and (Z)-O-Benzyloximes: Applications toward the Synthesis …

W Ou, S Espinosa, HJ Melendez… - The Journal of …, 2013 - ACS Publications

Highly enantiopure (1-aryl)- and (1-naphthyl)-1-ethylamines were synthesized by the borane-mediated reduction of single-isomeric (E)- and (Z)-O-benzyloxime ethers using the stable …

Number of citations: 26 pubs.acs.org

Applying Trichloroacetimidates to the Synthesis of Benzylic Trichloroacetamides & Functionalized Indoles

T Suzuki - 2019 - search.proquest.com

Allylic trichloroacetimidates have been previously shown to be versatile substrates for the synthesis of CN bonds through [3, 3]-sigmatropic rearrangements. This work explores a similar …

Number of citations: 3 search.proquest.com

Trichloroacetimidates as Alkylating Reagents and Their Application in the Synthesis of Pyrroloindoline Natural Products and Synthesis of Small Molecule Inhibitors of …

AA Adhikari - 2017 - search.proquest.com

Trichloroacetimidates are known to be excellent alkylating agents when activated by a catalytic amount of a Brønsted or Lewis acid. Work described herein involved taking advantage of …

Number of citations: 5 search.proquest.com